Cas no 2092830-80-1 (1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-
• CAS No: 2092830-80-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5254448
• Update Time: 2025-05-23

1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-

• Inchi： 1S/C12H15N3O/c1-8-10-5-9(7-16)6-13-11(10)15(14-8)12(2,3)4/h5-7H,1-4H3
• InChI Key： XFBSVNKJBXDKJI-UHFFFAOYSA-N
• SMILES： C12N(C(C)(C)C)N=C(C)C1=CC(C=O)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-

1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-

The compound with CAS No. 2092830-80-1, commonly referred to as 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in drug design. The pyrazolo[3,4-b]pyridine core of this molecule is a fused bicyclic system that combines the properties of both pyrazole and pyridine rings, offering a versatile platform for functionalization and biological activity.

Recent studies have highlighted the importance of pyrazolopyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of this compound as a ligand for G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as cardiovascular diseases, neurological disorders, and cancer. The carboxaldehyde group attached to the pyrazolopyridine ring further enhances its versatility by providing a site for additional functionalization or interaction with biological systems.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1-(1,1-dimethylethyl)-3-methyl- involves a multi-step process that typically includes cyclization reactions and functional group transformations. The presence of the tert-butyl group (from the 1-(1,1-dimethylethyl) substituent) introduces steric bulk into the molecule, which can influence its pharmacokinetic properties such as absorption and metabolism. Additionally, the methyl substituent at position 3 further modulates the electronic and steric environment of the molecule, potentially enhancing its binding affinity to target proteins.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its potential interactions with biological targets and to optimize its pharmacodynamic properties.

In terms of applications, 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde has shown promise in preliminary in vitro assays targeting enzymes involved in inflammation and oxidative stress. For example, studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases like arthritis and cardiovascular inflammation. The carboxaldehyde group plays a pivotal role in these interactions by forming hydrogen bonds with critical residues in the enzyme active sites.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to improve reaction efficiency while reducing environmental impact. These efforts align with the growing demand for eco-friendly practices in pharmaceutical manufacturing.

Another area of interest is the exploration of this compound's potential as a building block for more complex molecular architectures. Its modular structure allows for easy substitution at various positions on the pyrazolopyridine ring, enabling chemists to design libraries of related compounds for high-throughput screening. This approach has been particularly useful in identifying lead molecules for drug discovery programs targeting diverse therapeutic areas.

In conclusion, CAS No. 2092830-80-1, or 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, represents a valuable addition to the arsenal of tools available to researchers in organic chemistry and pharmacology. Its unique structural features and versatile functional groups make it an attractive candidate for further investigation into its biological activities and potential therapeutic applications.